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Compound of Interest

Compound Name: (R,R)-BMS-986397

Cat. No.: B15541103

(R,R)-BMS-986397 is a potent, first-in-class molecular glue degrader of casein kinase 1a
(CK1a) under investigation for the treatment of acute myeloid leukemia (AML) and high-risk
myelodysplastic syndrome (HR-MDS).[1][2][3] As a research compound with significant
biological activity, stringent adherence to safety protocols is imperative to protect laboratory
personnel. This guide provides essential safety and logistical information for handling this
compound.

Hazard Identification and General Precautions

While a specific Safety Data Sheet (SDS) for (R,R)-BMS-986397 is not publicly available, it
should be handled as a potentially hazardous compound. General safety precautions for
handling potent chemical compounds should be strictly followed.[4][5]

General Handling Precautions:

Do not eat, drink, or smoke in areas where the compound is handled.[4]

Wash hands thoroughly after handling.[4]

Avoid contact with skin and eyes.[4]

Prevent the formation and inhalation of dust or aerosols.

Use only in a well-ventilated area, preferably within a certified chemical fume hood.[4]
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» Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.[4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure. The following table
summarizes the recommended PPE for handling (R,R)-BMS-986397.

Protection Type

Specific Recommendations

Rationale

Eye/Face Protection

ANSI-approved safety glasses
with side shields or chemical
safety goggles. A face shield
may be required for splash

hazards.

Protects eyes from splashes

and airborne particles.

Skin Protection

Chemical-resistant gloves
(e.g., nitrile). A disposable lab
coat is mandatory. Consider
double-gloving for handling

concentrated solutions.

Prevents skin contact with the

compound.[4][6]

Respiratory Protection

A NIOSH-approved respirator
may be necessary if working

outside of a fume hood or if

there is a risk of aerosolization.

Protects against inhalation of

the compound.

Footwear

Closed-toe shoes are required

in the laboratory at all times.[6]

Protects feet from spills.

Operational Plan for Safe Handling

A step-by-step procedure ensures that the compound is handled safely from receipt to

disposal.

1. Receiving and Inspection:

o Upon receipt, visually inspect the package for any signs of damage or leakage.
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o Wear appropriate PPE during unpacking.

» Verify that the container is properly labeled and sealed.

2. Storage:

o Store the compound in a cool, dry, and well-ventilated area.[4]
o Keep the container tightly closed when not in use.[4]

e For long-term storage, follow the manufacturer's recommendations, which may include
storage at -20°C or -80°C.[1][2]

3. Preparation of Solutions:

» All weighing and solution preparation should be conducted in a certified chemical fume hood
or a glove box.

e Use a dedicated and calibrated balance.

o Handle the solid compound carefully to avoid generating dust.

* When dissolving the compound, add the solvent slowly to prevent splashing.

4. Experimental Use:

o Clearly label all solutions with the compound name, concentration, date, and your initials.
o Transport containers with the compound in a secondary container.[6]

e Work within a designated area to contain any potential spills.

Disposal Plan

Proper disposal of chemical waste is crucial to prevent environmental contamination and
ensure a safe laboratory environment.

o Chemical Waste: All waste contaminated with (R,R)-BMS-986397, including unused
solutions, contaminated labware (e.g., pipette tips, tubes), and contaminated PPE, must be
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disposed of as hazardous chemical waste.[7]
o Waste Containers: Use clearly labeled, leak-proof containers for hazardous waste.[7]
e Segregation: Do not mix incompatible waste streams.[7]

» Disposal Procedures: Follow your institution's specific guidelines for hazardous waste
disposal. Contact your Environmental Health and Safety (EHS) department for detailed
procedures.[7]

Emergency Procedures

 In case of skin contact: Immediately wash the affected area with soap and plenty of water.[5]

 In case of eye contact: Immediately flush the eyes with copious amounts of water for at least
15 minutes, lifting the upper and lower eyelids.[4]

 In case of inhalation: Move the person to fresh air.[4][5]

 In case of ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate
medical attention.[5]

¢ In case of a spill: Evacuate the area and alert others. Wear appropriate PPE and contain the
spill using an absorbent material. Dispose of the absorbent material as hazardous waste.

Visualizing the Workflow

The following diagram illustrates the key stages of the safe handling and disposal workflow for
(R,R)-BMS-986397.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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